4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)benzamide
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Description
4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H24N4O4S and its molecular weight is 440.52. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
Compounds similar to 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)benzamide have been studied for their inhibition effects on carbonic anhydrases. For instance, research has shown that derivatives of aromatic sulfonamides can act as inhibitors of carbonic anhydrase isoenzymes, which could have implications in the treatment of various diseases (Supuran et al., 2013).
Anticancer Properties
The benzamide derivatives, particularly those with oxadiazolyl and thiazolyl moieties, have been synthesized and evaluated for their anticancer activity against various cancer cell lines. Some of these compounds have shown promising results, exhibiting moderate to excellent anticancer activity compared to reference drugs (Ravinaik et al., 2021).
Antibacterial and Antioxidant Activities
Certain derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones have been found to exhibit antibacterial and antioxidant activities. This implies potential applications in developing new antibacterial agents and antioxidants (Karanth et al., 2019).
Fluorogenic Reagent for Thiols
Research has explored the use of related compounds as fluorogenic reagents for thiols. These compounds can react with thiols to produce intensely fluorescent derivatives, which can be useful in analytical chemistry for the detection of thiols in biological samples (Toyo’oka et al., 1989).
Polymer Science
In the field of polymer science, derivatives containing 1,3,4-oxadiazole or benzonitrile units have been synthesized and characterized. These polymers have good thermal stability and solubility, making them suitable for casting into thin films. They have potential applications in materials science, especially in the production of flexible films with specific mechanical properties (Sava et al., 2003).
Central Nervous System Agents
Certain benzamide derivatives, including those related to this compound, have been investigated for their potential as central nervous system agents. These compounds have shown marked inhibition of tetrabenazine-induced ptosis, indicating their potential in the treatment of depression and other CNS disorders (Martin et al., 1981).
Properties
IUPAC Name |
4-[cyclopropyl(methyl)sulfamoyl]-N-[5-[(3,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O4S/c1-14-4-5-16(12-15(14)2)13-20-24-25-22(30-20)23-21(27)17-6-10-19(11-7-17)31(28,29)26(3)18-8-9-18/h4-7,10-12,18H,8-9,13H2,1-3H3,(H,23,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFSASHLXVPIGT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CC4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.